N-[1-(4-fluorophenyl)ethyl]prop-2-enamide

• IUPAC Name: N-[1-(4-fluorophenyl)ethyl]prop-2-enamide
• InChI: InChI=1S/C11H12FNO/c1-3-11(14)13-8(2)9-4-6-10(12)7-5-9/h3-8H,1H2,2H3,(H,13,14)
• InChI Key: GDKPNFVLUNRJPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)NC(=O)C=C
• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol

Description

“N-[1-(4-fluorophenyl)ethyl]prop-2-enamide” is a chemical compound with the molecular formula C11H12FNO. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of “this compound” can be deduced from its molecular formula, C11H12FNO. It contains an amide group (CONH2) attached to a prop-2-enamide chain, with a 4-fluorophenyl group attached to the nitrogen. For a detailed structural analysis, techniques like X-ray crystallography or NMR spectroscopy would be required.

Scientific Research Applications

Chemical Sensing

N-butyl-4,5-di[2-(phenylamino)ethylamino]-1,8-naphthalimide, a compound related to N-[1-(4-fluorophenyl)ethyl]prop-2-enamide, has been developed as a chemosensor. This sensor is specialized for detecting Cu(II) ions among heavy and transition metal ions, utilizing a colorimetric and fluorescent method. The sensing mechanism involves a large red-shift in emission, which is attributed to the deprotonation of secondary amines in the receptor conjugated to the naphthalimide fluorophore (Xu, Qian, & Cui, 2005).

Alzheimer's Disease Research

In Alzheimer's disease research, a compound similar to this compound, 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, has been used as a molecular imaging probe. This probe, combined with positron emission tomography (PET), assists in quantifying serotonin 1A (5-HT(1A)) receptor densities in the living brains of patients with Alzheimer's disease. The study has shown significant decreases in receptor densities correlating with the worsening of clinical symptoms, providing insights into the disease's progression (Kepe et al., 2006).

Cancer Research

Compounds structurally similar to this compound have been explored for their potential in cancer treatment. For example, ethyl 2-(3-fluoro-4-methylphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxylate, synthesized via an efficient one-pot method, exhibited promising anticancer activity against human and mouse melanoma cancer cell lines. This research is significant in developing novel anticancer agents with improved efficacy (Kumar et al., 2020).

Neuropharmacology

In neuropharmacology, fluorine-18 labeled derivatives of this compound analogs have been synthesized and evaluated as potential 5-HT1A antagonists. These compounds, due to their specific receptor affinity, could be used for cerebral imaging with positron emission tomography, providing valuable insights into brain receptor distributions and functions (Lang et al., 1999).

Fluorescence Quenching Studies

Fluorine-containing compounds like this compound have been used in fluorescence quenching studies to probe the exposure of tryptophanyl residues in proteins. This technique is crucial for understanding protein structure and conformation changes, as it allows the quantitative determination of residue exposure through fluorescence quenching by acrylamide (Eftink & Ghiron, 1976).